Cas no 74316-59-9 (5-Quinolinecarbonitrile, 8-(bromomethyl)-)

• Product Name: 5-Quinolinecarbonitrile, 8-(bromomethyl)-
• CAS No: 74316-59-9
• MF: C₁₁H₇BrN₂
• MW: 247.090681314468
• CID: 541208
• PubChem ID: 12950801
• Update Time: 2025-04-19

5-Quinolinecarbonitrile, 8-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinecarbonitrile, 8-(bromomethyl)-
• 8-(bromomethyl)-5-Quinolinecarbonitrile
• 8-(bromomethyl)quinoline-5-carbonitrile
• DTXSID90513750
• SCHEMBL3530022
• FT-0727753
• 74316-59-9
• 5-cyano-8-bromomethylquinoline

• Inchi： 1S/C11H7BrN2/c12-6-8-3-4-9(7-13)10-2-1-5-14-11(8)10/h1-5H,6H2
• InChI Key： QWLKBFXIPPZNKJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C2=CC=CN=C21

Computed Properties

• Exact Mass: 245.97926g/mol
• Monoisotopic Mass: 245.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7Ų